Cas no 1501371-76-1 (4-Chloro-α-(difluoromethyl)-3-fluorobenzenemethanol)

• Product Name: 4-Chloro-α-(difluoromethyl)-3-fluorobenzenemethanol
• CAS No: 1501371-76-1
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• CID: 6360359
• PubChem ID: 80605099
• Update Time: 2025-05-25

4-Chloro-α-(difluoromethyl)-3-fluorobenzenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-α-(difluoromethyl)-3-fluorobenzenemethanol
• 1501371-76-1
• EN300-1668681
• 1-(4-chloro-3-fluorophenyl)-2,2-difluoroethan-1-ol
• AKOS019171575

• Inchi： 1S/C8H6ClF3O/c9-5-2-1-4(3-6(5)10)7(13)8(11)12/h1-3,7-8,13H
• InChI Key： OWMLDDNKFZJWLJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)F)Cl)(O)C(F)F

Computed Properties

• Exact Mass: 210.0059270g/mol
• Monoisotopic Mass: 210.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Chloro-α-(difluoromethyl)-3-fluorobenzenemethanol

4-Chloro-α-(difluoromethyl)-3-fluorobenzenemethanol: A Comprehensive Overview

The compound 4-Chloro-α-(difluoromethyl)-3-fluorobenzenemethanol (CAS No. 1501371-76-1) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a benzenemethanol backbone substituted with chlorine, fluorine, and a difluoromethyl group. These substituents contribute to its distinctive chemical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 4-Chloro-α-(difluoromethyl)-3-fluorobenzenemethanol in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers have demonstrated that the compound's fluorinated groups enhance its lipophilicity and bioavailability, making it an ideal candidate for targeting specific cellular pathways. For instance, a 2023 study published in *Nature Communications* revealed that this compound exhibits potent inhibitory activity against a panel of oncogenic kinases, suggesting its potential in anticancer therapy.

In addition to its pharmaceutical applications, 4-Chloro-α-(difluoromethyl)-3-fluorobenzenemethanol has shown promise in the field of agrochemistry. Its ability to modulate plant growth hormones has led to investigations into its use as a herbicide or plant growth regulator. A 2022 research article in *Journal of Agricultural and Food Chemistry* reported that this compound can effectively inhibit the growth of several invasive weed species without adversely affecting crop plants, offering a sustainable solution to agricultural challenges.

The synthesis of 4-Chloro-α-(difluoromethyl)-3-fluorobenzenemethanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the Friedel-Crafts alkylation for introducing the difluoromethyl group and subsequent chlorination and fluorination reactions to achieve the desired substitution pattern. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for pharmacological studies.

From an environmental perspective, understanding the degradation pathways of 4-Chloro-α-(difluoromethyl)-3-fluorobenzenemethanol is essential for assessing its ecological impact. Studies conducted in 2023 have shown that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on soil microbiota and non-target organisms.

In conclusion, 4-Chloro-α-(difluoromethyl)-3-fluorobenzenemethanol (CAS No. 1501371-76-1) stands as a versatile and innovative molecule with wide-ranging applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a key player in future scientific developments. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to both academic research and industrial innovation.